Cas no 1806287-23-9 (Methyl 6-cyano-2-methoxy-3-methylbenzoate)

• Product Name: Methyl 6-cyano-2-methoxy-3-methylbenzoate
• CAS No: 1806287-23-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4951548
• Update Time: 2025-10-30

Methyl 6-cyano-2-methoxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-methoxy-3-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-4-5-8(6-12)9(10(7)14-2)11(13)15-3/h4-5H,1-3H3
• InChI Key： OULTXFVFXHFIHF-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)OC)=C(C#N)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 6-cyano-2-methoxy-3-methylbenzoate

Methyl 6-cyano-2-methoxy-3-methylbenzoate (CAS No. 1806287-23-9): A Comprehensive Overview

Methyl 6-cyano-2-methoxy-3-methylbenzoate (CAS No. 1806287-23-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various scientific applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of Methyl 6-cyano-2-methoxy-3-methylbenzoate consists of a benzoate core substituted with a cyano group at the 6-position, a methoxy group at the 2-position, and a methyl group at the 3-position. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry and drug discovery processes.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of the cyano group enhances the electrophilicity of the molecule, facilitating various chemical transformations that are essential for medicinal chemistry applications. Additionally, the methoxy and methyl groups contribute to the overall stability and bioavailability of the compound, making it an attractive candidate for further investigation.

One of the most compelling aspects of Methyl 6-cyano-2-methoxy-3-methylbenzoate is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological properties. For instance, derivatives of this compound have shown promising results in preclinical studies as potential inhibitors of enzymes involved in inflammatory pathways. These findings highlight the compound's significance in addressing critical health challenges.

The synthesis of Methyl 6-cyano-2-methoxy-3-methylbenzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The cyano group is typically introduced through cyanation reactions, while the methoxy and methyl groups are incorporated via methylation or etherification processes. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize these transformations.

The chemical reactivity of Methyl 6-cyano-2-methoxy-3-methylbenzoate also makes it a useful tool for exploring new synthetic pathways. Its benzoate moiety can undergo various transformations, including esterification, hydrolysis, and oxidation, allowing for the creation of diverse molecular architectures. These synthetic versatility underscores its importance as a building block in organic synthesis and drug development.

In addition to its pharmaceutical applications, Methyl 6-cyano-2-methoxy-3-methylbenzoate has found utility in biochemical research. Its interaction with biological targets has been studied to understand mechanisms underlying various diseases. For example, researchers have investigated its binding affinity to enzymes and receptors to gain insights into potential therapeutic interventions. Such studies contribute to a deeper understanding of molecular interactions and disease pathogenesis.

The analytical characterization of Methyl 6-cyano-2-methoxy-3-methylbenzoate is another critical aspect of its study. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy are commonly employed techniques to confirm its molecular structure and purity. These analytical methods provide essential data for quality control and ensure that the compound meets stringent standards for research applications.

The future prospects of Methyl 6-cyano-2-methoxy-3-methylbenzoate are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Innovations in synthetic methodologies continue to emerge, offering new opportunities for functionalizing this compound and developing novel derivatives with enhanced properties. Collaborative efforts between chemists and biologists are expected to drive further advancements in this field.

In conclusion, Methyl 6-cyano-2-methoxy-3-methylbenzoate (CAS No. 1806287-23-9) is a versatile compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features enable diverse applications, from developing new therapeutic agents to exploring biochemical mechanisms. As scientific understanding progresses, this compound is likely to play an increasingly important role in addressing global health challenges through innovative research and technological advancements.